Cas no 2386-25-6 (3-Acetyl-2,4-dimethylpyrrole)

3-Acetyl-2,4-dimethylpyrrole structure
3-Acetyl-2,4-dimethylpyrrole structure
Product Name:3-Acetyl-2,4-dimethylpyrrole
CAS No:2386-25-6
Molecular Formula:C8H11NO
Molecular Weight:137.1790
MDL:MFCD00005221
CID:42859
PubChem ID:15163

3-Acetyl-2,4-dimethylpyrrole Properties

Names and Identifiers

    • 3-Acetyl-2,4-dimethylpyrrole
    • 2,4-dimethylpyrrol-3-yl methyl ketone
    • 1-(2,4-dimethyl-1H-pyrrol-3-yl)ethanone
    • 2,4-dimethyl-3-acetyl pyrrole
    • 2,4-dimethyl-3-acetyl-1H-pyrrole
    • 2,4-Dimethyl-3-acetylpyrrol
    • 3,5-dimethyl-4-acetylpyrrole
    • 3-acetyl-2,4-dimethyl-1H-pyrrole
    • EINECS 219-197-1
    • Ethanone,1-(2,4-dimethyl-1H-pyrrol-3-yl)
    • KETONE,2,4-DIMETHYLPYRROL-3-YL METHYL
    • 2,4-Dimethyl-3-acetylpyrrole
    • Ethanone, 1-(2,4-dimethyl-1H-pyrrol-3-yl)-
    • KETONE, 2,4-DIMETHYLPYRROL-3-YL METHYL
    • 1-(2,4-Dimethyl-1H-pyrrol-3-yl)-ethanone
    • 1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-one
    • 2,4-Dimethyl-3-acetyl-pyrrole
    • 3-Acetyl-2,5-dimethyl-pyrrole
    • VGZCKCJMYREIKA-UHFFFAOYSA-N
    • 2,5-Dimethylpyrrol-3-yl methyl ketone
    • BRN
    • CHEMBL1725066
    • BRN 0109769
    • NSC10759
    • CS-0128744
    • 5-21-07-00235 (Beilstein Handbook Reference)
    • MLS000047143
    • NSC-10759
    • SMR000033154
    • Ketone, 2,5-dimethyl-3-pyrrolyl methyl
    • MFCD00005221
    • HMS2283D10
    • CHEBI:194594
    • EN300-13023
    • AS-59482
    • 2,4-Dimethyl-3 -acetyl-pyrrole
    • InChI=1/C8H11NO/c1-5-4-9-6(2)8(5)7(3)10/h4,9H,1-3H
    • KETONE, 2,5-DIMETHYLPYRROL-3-YL METHYL
    • FT-0634238
    • 763024-00-6
    • Ethanone,4-dimethyl-1H-pyrrol-3-yl)-
    • AC-6172
    • 3-Acetyl-2,4-dimethylpyrrole, 97%
    • 3- acetyl-2,4-dimethylpyrrole
    • SY051650
    • BRN 0112096
    • 1-(2,4-Dimethyl-3H-pyrrol-3-ylidene)ethanol
    • 1-(2,4-Dimethyl-1H-pyrrole-3-yl)-ethanone
    • A23298
    • 5-21-07-00234 (Beilstein Handbook Reference)
    • WLN: T5MJ B1 CV1 D1
    • AMY18912
    • SB62142
    • SCHEMBL891077
    • 1-(2.4-dimethy- 1H-prrol-yl)-Ethanone
    • 2386-25-6
    • 2,4-dimethyl-3acetyl pyrrole
    • AKOS001094269
    • S10046
    • J-015242
    • DTXSID60870963
    • Ketone,4-dimethylpyrrol-3-yl methyl
    • Ethanone, 1-(2,5-dimethyl-1H-pyrrol-3-yl)- (9CI)
    • NS00048828
    • AI3-60327
    • NSC 40231
    • NSC 10759
    • Z89264938
    • DB-046268
    • A2734
    • DB-286791
    • ETHANOL, 1-(2,4-DIMETHYL-3H-PYRROL-3-YLIDENE)-
    • STK792998
    • MDL: MFCD00005221
    • InChIKey: VGZCKCJMYREIKA-UHFFFAOYSA-N
    • Inchi: 1S/C8H11NO/c1-5-4-9-6(2)8(5)7(3)10/h4,9H,1-3H3
    • SMILES: O=C(C([H])([H])[H])C1C(C([H])([H])[H])=C([H])N([H])C=1C([H])([H])[H]
    • BRN: 0109769

Computed Properties

  • Exact Mass: 137.08400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 137.084
  • Heavy Atom Count: 10
  • Complexity: 144
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.2
  • Tautomer Count: 5
  • Surface Charge: 0
  • Topological Polar Surface Area: 32.9

Experimental Properties

  • LogP: 1.83410
  • PSA: 32.86000
  • Refractive Index: 1.5470 (estimate)
  • Boiling Point: 173°C/12mmHg(lit.)
  • Melting Point: 136.0 to 140.0 deg-C
  • Flash Point: 112.1°C
  • Color/Form: Reddish brown or purple crystals
  • Solubility: Not determined
  • λmax: 282(EtOH)(lit.)
  • Density: 1.0630 (rough estimate)

3-Acetyl-2,4-dimethylpyrrole Security Information

  • Symbol: GHS07
  • RTECS:OB2885000
  • WGK Germany:3
  • Safety Term:S24/25
  • Safety Instruction: S26-S36-S24/25
  • Risk Phrases:R36/37/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H315-H319
  • Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • Prompt:warning
  • Storage Condition:Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.
  • Risk Phrases: 36/37/38
  • Signal Word:Warning

3-Acetyl-2,4-dimethylpyrrole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Acetyl-2,4-dimethylpyrrole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007NDJ-100mg
3-Acetyl-2,4-dimethylpyrrole
2386-25-6 98%
100mg
$20.00 2024-05-22
A2B Chem LLC
AD56087-100mg
3-Acetyl-2,4-dimethylpyrrole
2386-25-6 98%
100mg
$19.00 2024-04-20
Aaron
AR007NLV-100mg
3-Acetyl-2,4-dimethylpyrrole
2386-25-6 95%
100mg
$21.00 2025-01-23
abcr
AB473923-1 g
3-Acetyl-2,4-dimethylpyrrole; 98%
2386-25-6
1g
€76.00 2022-03-24
Alichem
A109006717-10g
3-Acetyl-2,4-dimethylpyrrole
2386-25-6 95%
10g
$191.36 2023-09-02
Ambeed
A460827-100mg
3-Acetyl-2,4-dimethylpyrrole
2386-25-6 98%
100mg
$25.0 2025-02-28
Apollo Scientific
OR926294-1g
3-Acetyl-2,4-dimethylpyrrole
2386-25-6 95%
1g
£130.00 2023-09-02
Chemenu
CM197970-1g
3-Acetyl-2,4-dimethylpyrrole
2386-25-6 95%+
1g
$145 2021-08-05
City Chemical
A1748-1GM
3-Acetyl-2,4-dimethylpyrrole
2386-25-6 97%
1gm
$45.62 2023-09-19
Enamine
EN300-13023-0.05g
1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-one
2386-25-6 95%
0.05g
$19.0 2023-05-03

3-Acetyl-2,4-dimethylpyrrole Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:2386-25-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:2386-25-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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